N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide

• IUPAC Name: N-[(E)-(2,4-diethoxyphenyl)methylideneamino]naphthalene-1-carboxamide
• InChI: InChI=1S/C22H22N2O3/c1-3-26-18-13-12-17(21(14-18)27-4-2)15-23-24-22(25)20-11-7-9-16-8-5-6-10-19(16)20/h5-15H,3-4H2,1-2H3,(H,24,25)/b23-15+
• InChI Key: OWFJJOJYTRGQQE-HZHRSRAPSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C=NNC(=O)C2=CC=CC3=CC=CC=C32)OCC
• Isomeric SMILES: CCOC1=CC(=C(C=C1)/C=N/NC(=O)C2=CC=CC3=CC=CC=C32)OCC
• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol
• Solubility: <0.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide, also known as DEN, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. DEN is a yellow crystalline powder that is synthesized through a multistep process involving the condensation of 2,4-diethoxybenzaldehyde and 1-naphthohydrazine.

Scientific Research Applications

N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide has been studied for its potential applications in various fields such as medicinal chemistry, materials science, and environmental science. In medicinal chemistry, N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide has been found to exhibit anticancer, antimicrobial, and antifungal activities. It has also been studied as a potential drug candidate for the treatment of Alzheimer's disease and Parkinson's disease. In materials science, N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide has been used as a precursor for the synthesis of metal complexes and as a ligand for coordination chemistry. In environmental science, N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide has been studied as a potential sensor for the detection of heavy metal ions.

Mechanism of Action

The mechanism of action of N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins in the body. For example, N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in the levels of acetylcholine in the brain, which can improve cognitive function. N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide has also been found to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide has been found to have various biochemical and physiological effects on the body. For example, it has been found to reduce the levels of oxidative stress markers such as malondialdehyde and increase the levels of antioxidant enzymes such as superoxide dismutase. It has also been found to reduce the levels of inflammatory cytokines such as TNF-α and IL-6. These effects suggest that N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide may have potential therapeutic applications for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. It is also relatively easy to synthesize and characterize using various analytical techniques. However, N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide also has some limitations, including its toxicity and potential side effects. It is important to handle N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide with care and follow proper safety protocols when working with it in the lab.

Future Directions

There are several future directions for the study of N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide. One potential direction is the development of new synthetic methods for N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide that can improve its yield and purity. Another direction is the study of the structure-activity relationship of N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide and its derivatives to identify more potent and selective compounds for various applications. Additionally, the study of the pharmacokinetics and pharmacodynamics of N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide in animal models and humans is needed to evaluate its safety and efficacy for clinical use. Finally, the development of new applications for N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide in fields such as materials science and environmental science is an exciting area for future research.

Synthesis Methods

The synthesis of N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide involves several steps, starting with the reaction of 2,4-diethoxybenzaldehyde with 1-naphthohydrazine in the presence of a catalyst such as acetic acid. The resulting product is then purified through recrystallization and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry. The yield of N'-(2,4-diethoxybenzylidene)-1-naphthohydrazide can be improved by optimizing the reaction conditions such as temperature, reaction time, and reactant stoichiometry.